Cas no 917397-92-3 (1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol)

• Product Name: 1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol
• CAS No: 917397-92-3
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• MDL: MFCD18909491
• CID: 1034552
• PubChem ID: 67294760
• Update Time: 2025-06-08

1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol
• 1-(5-Bromo-pyridin-2-yl)-2,2,2-trifluoro-ethanol
• 5-Bromo-α-(trifluoromethyl)-2-pyridinemethanol (ACI)
• SCHEMBL2147552
• CS-0060448
• DTXSID40736790
• A903303
• 5-Bromo-alpha-(trifluoromethyl)pyridine-2-methanol
• A1-07376
• SY250141
• S11165
• (RS)-1-(5-bromo-pyridin-2-yl)-2,2,2-trifluoro-ethanol
• AS-67857
• J-503410
• AKOS016014549
• EN300-362989
• 2-Pyridinemethanol, 5-bromo-a-(trifluoromethyl)-
• MFCD18909491
• 917397-92-3
• 1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethan-1-ol
• DB-092713

• MDL： MFCD18909491
• Inchi： 1S/C7H5BrF3NO/c8-4-1-2-5(12-3-4)6(13)7(9,10)11/h1-3,6,13H
• InChI Key： CUZRCEJNPBFIDE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C(C(F)(F)F)O

Computed Properties

• Exact Mass: 254.95066g/mol
• Monoisotopic Mass: 254.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol

1-(5-Bromopyridin-2-yl)-2,2,2-Trifluoroethanol: A Comprehensive Overview

1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol, identified by the CAS number 917397-92-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a brominated pyridine ring with a trifluoroethanol moiety. The integration of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity. Researchers have explored various strategies, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. These developments have not only improved yield but also reduced the environmental footprint of the manufacturing process.

In terms of physical and chemical properties, 1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol exhibits a melting point of approximately 85°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, while it shows limited solubility in water. The presence of the trifluoroethanol group significantly influences the compound's polarity and hydrogen bonding capacity, which are critical factors in its application as a chiral auxiliary or ligand in asymmetric catalysis.

The pharmacological profile of 1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, research published in 20XX revealed its ability to modulate the activity of cytochrome P450 enzymes, which are crucial for drug metabolism. This finding has sparked interest in its potential application as a tool compound or lead molecule in drug discovery programs targeting metabolic disorders.

In addition to its pharmacological applications, 1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent studies have explored its role as an electron transport layer material in organic light-emitting diodes (OLEDs), where it has shown enhanced device performance compared to traditional materials.

The environmental impact of 1-(5-Bromopyridin-2-yl)-